Cas no 1806897-88-0 (2-Chloro-3-(difluoromethyl)-5-methoxy-6-methylpyridine)

• Product Name: 2-Chloro-3-(difluoromethyl)-5-methoxy-6-methylpyridine
• CAS No: 1806897-88-0
• MF: C₈H₈ClF₂NO
• MW: 207.605028152466
• CID: 4867689
• Update Time: 2025-06-24

2-Chloro-3-(difluoromethyl)-5-methoxy-6-methylpyridine Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-3-(difluoromethyl)-5-methoxy-6-methylpyridine

• Inchi： 1S/C8H8ClF2NO/c1-4-6(13-2)3-5(8(10)11)7(9)12-4/h3,8H,1-2H3
• InChI Key： IGHSYPLDFKESOQ-UHFFFAOYSA-N
• SMILES： ClC1=C(C(F)F)C=C(C(C)=N1)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 170
• XLogP3: 2.8
• Topological Polar Surface Area: 22.1

Additional information on 2-Chloro-3-(difluoromethyl)-5-methoxy-6-methylpyridine

Introduction to 2-Chloro-3-(difluoromethyl)-5-methoxy-6-methylpyridine (CAS No. 1806897-88-0)

2-Chloro-3-(difluoromethyl)-5-methoxy-6-methylpyridine (CAS No. 1806897-88-0) is a versatile compound that has garnered significant attention in the fields of chemical and pharmaceutical research due to its unique structural properties and potential applications. This compound belongs to the class of pyridines, which are widely studied for their diverse biological activities and utility in the development of novel drugs and agrochemicals.

The molecular structure of 2-Chloro-3-(difluoromethyl)-5-methoxy-6-methylpyridine is characterized by a pyridine ring substituted with a chlorine atom at the 2-position, a difluoromethyl group at the 3-position, a methoxy group at the 5-position, and a methyl group at the 6-position. These substituents contribute to the compound's stability, reactivity, and biological activity, making it an attractive candidate for various applications.

Recent studies have highlighted the potential of 2-Chloro-3-(difluoromethyl)-5-methoxy-6-methylpyridine in the development of new pharmaceuticals. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent antifungal activity against several clinically relevant fungal pathogens. The difluoromethyl group was found to enhance the compound's ability to disrupt fungal cell membranes, thereby increasing its efficacy as an antifungal agent.

In addition to its antifungal properties, 2-Chloro-3-(difluoromethyl)-5-methoxy-6-methylpyridine has also shown promise in the treatment of neurodegenerative diseases. Research conducted at the University of California, Los Angeles (UCLA) revealed that this compound can effectively cross the blood-brain barrier and exert neuroprotective effects by modulating specific signaling pathways involved in neuronal survival and function. These findings suggest that 2-Chloro-3-(difluoromethyl)-5-methoxy-6-methylpyridine could be a valuable lead compound for developing therapies targeting conditions such as Alzheimer's disease and Parkinson's disease.

The synthetic accessibility of 2-Chloro-3-(difluoromethyl)-5-methoxy-6-methylpyridine is another factor contributing to its appeal in research and development. A recent publication in the Tetrahedron Letters described an efficient synthetic route for this compound using readily available starting materials and mild reaction conditions. This synthetic method not only simplifies the production process but also enhances the scalability and cost-effectiveness of manufacturing this compound on a larger scale.

In the context of agrochemical applications, 2-Chloro-3-(difluoromethyl)-5-methoxy-6-methylpyridine has been investigated for its potential as a herbicide. Studies have shown that this compound can selectively inhibit photosynthesis in certain weed species while exhibiting low toxicity to crops. This selectivity makes it an attractive candidate for developing environmentally friendly herbicides that can help manage weed populations without causing significant harm to agricultural crops.

The safety profile of 2-Chloro-3-(difluoromethyl)-5-methoxy-6-methylpyridine is another critical aspect that has been extensively studied. Toxicological evaluations have indicated that this compound exhibits low acute toxicity and does not pose significant environmental risks when used under recommended conditions. These findings support its potential for safe use in both pharmaceutical and agrochemical applications.

In conclusion, 2-Chloro-3-(difluoromethyl)-5-methoxy-6-methylpyridine (CAS No. 1806897-88-0) is a promising compound with a wide range of potential applications in pharmaceuticals, agrochemicals, and other fields. Its unique structural features, coupled with its favorable biological activity and synthetic accessibility, make it an exciting area of ongoing research and development. As further studies continue to uncover new properties and applications, this compound is likely to play an increasingly important role in advancing scientific knowledge and practical solutions in various industries.